![molecular formula C13H18N2S2 B4819987 N-bicyclo[2.2.1]hept-2-yl-N'-(2-thienylmethyl)thiourea](/img/structure/B4819987.png)
N-bicyclo[2.2.1]hept-2-yl-N'-(2-thienylmethyl)thiourea
Overview
Description
N-bicyclo[2.2.1]hept-2-yl-N'-(2-thienylmethyl)thiourea, also known as BTM-TU, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic properties. This compound is synthesized through a complex chemical process, and its mechanism of action is still being studied. In
Scientific Research Applications
N-bicyclo[2.2.1]hept-2-yl-N'-(2-thienylmethyl)thiourea has been the subject of extensive scientific research due to its potential therapeutic properties. It has been studied for its anti-inflammatory, analgesic, and antitumor effects. In addition, it has been shown to have potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease.
Mechanism of Action
The mechanism of action of N-bicyclo[2.2.1]hept-2-yl-N'-(2-thienylmethyl)thiourea is not fully understood. However, it is believed to work through the inhibition of certain enzymes and the modulation of various signaling pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation and pain. It has also been shown to modulate the activity of the mitogen-activated protein kinase (MAPK) pathway, which is involved in cell growth and differentiation.
Biochemical and Physiological Effects
N-bicyclo[2.2.1]hept-2-yl-N'-(2-thienylmethyl)thiourea has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been shown to inhibit the growth of tumor cells in vitro and in animal models. In addition, it has been shown to have neuroprotective effects in animal models of neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using N-bicyclo[2.2.1]hept-2-yl-N'-(2-thienylmethyl)thiourea in lab experiments is its potential therapeutic value. It has been shown to have a variety of beneficial effects, and its mechanism of action is still being studied. However, there are also some limitations to using N-bicyclo[2.2.1]hept-2-yl-N'-(2-thienylmethyl)thiourea in lab experiments. It is a complex compound that requires expertise in synthetic organic chemistry to synthesize. In addition, its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.
Future Directions
There are several future directions for research on N-bicyclo[2.2.1]hept-2-yl-N'-(2-thienylmethyl)thiourea. One area of research could focus on further elucidating its mechanism of action. This could involve studying its effects on specific enzymes and signaling pathways in more detail. Another area of research could focus on developing new synthetic methods for N-bicyclo[2.2.1]hept-2-yl-N'-(2-thienylmethyl)thiourea that are more efficient and cost-effective. Finally, research could focus on testing the therapeutic potential of N-bicyclo[2.2.1]hept-2-yl-N'-(2-thienylmethyl)thiourea in clinical trials for various diseases and disorders.
properties
IUPAC Name |
1-(2-bicyclo[2.2.1]heptanyl)-3-(thiophen-2-ylmethyl)thiourea | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2S2/c16-13(14-8-11-2-1-5-17-11)15-12-7-9-3-4-10(12)6-9/h1-2,5,9-10,12H,3-4,6-8H2,(H2,14,15,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZKYBAZKTWPYCH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC1CC2NC(=S)NCC3=CC=CS3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.